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Compound of Interest

Compound Name: 1,4-bUtanedithiol-d8

Cat. No.: B12401800 Get Quote

The proper disposal of 1,4-butanedithiol-d8, a laboratory reagent, is crucial for maintaining a

safe research environment and ensuring regulatory compliance. This guide provides detailed

procedures for the safe handling and disposal of this compound. Adherence to these protocols

will help mitigate risks associated with its hazardous properties.

Hazard and Safety Information
1,4-Butanedithiol is classified as harmful if swallowed and can cause skin and serious eye

irritation.[1][2] It is also a combustible liquid.[1] Therefore, appropriate personal protective

equipment (PPE) must be worn at all times when handling this chemical. This includes

protective gloves, clothing, and eye/face protection.[1][2] Work should be conducted in a well-

ventilated area to avoid inhalation of vapors.[1][2]

Property Value

CAS Number 1191-08-8

GHS Classification
Acute Toxicity, Oral (Category 4), Skin Irritation

(Category 2), Eye Irritation (Category 2A)

Hazard Statements
H302: Harmful if swallowed. H315: Causes skin

irritation. H319: Causes serious eye irritation.

Signal Word Warning

Flash Point 112 °C
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Spill Containment and Cleanup
In the event of a spill, immediate action is necessary to prevent further contamination and

exposure.

Evacuate and Ventilate: If a significant spill occurs, evacuate unnecessary personnel from

the area and ensure adequate ventilation.[3]

Containment: Prevent the spill from entering drains or waterways.[4] Cover drains if

necessary.

Absorption: Use an inert absorbent material, such as sand, diatomaceous earth, or universal

binding agents, to soak up the spilled chemical.[1][5]

Collection: Carefully collect the absorbed material and place it into a suitable, closed

container for disposal as hazardous waste.[1][4]

Decontamination: Clean the affected area thoroughly.

Disposal Procedures for 1,4-Butanedithiol-d8 Waste
All waste containing 1,4-butanedithiol-d8, including unused product and contaminated

materials, must be treated as hazardous waste and disposed of accordingly.

Step 1: Waste Collection

Collect all 1,4-butanedithiol-d8 waste, including residues and contaminated lab supplies

(e.g., gloves, absorbent materials), in a designated, properly labeled, and sealed container.

The container should be kept tightly closed and stored in a cool, dry, and well-ventilated

area.[1]

Step 2: Labeling

Clearly label the waste container as "Hazardous Waste" and include the full chemical name:

"1,4-Butanedithiol-d8".

Indicate the associated hazards (e.g., "Harmful," "Irritant").
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Step 3: Storage

Store the sealed waste container in a designated hazardous waste storage area, away from

incompatible materials such as acids, peroxides, and reducing agents.[6]

Step 4: Final Disposal

Dispose of the contents and the container in accordance with all local, regional, national, and

international regulations.[7] This must be done through an approved waste disposal plant.[2]

[6]

Do not dispose of 1,4-butanedithiol-d8 down the drain or with general laboratory trash.[4]

Contaminated packaging should be disposed of as unused product.[1]

Disposal Workflow
The following diagram illustrates the decision-making process and necessary steps for the

proper disposal of 1,4-butanedithiol-d8.
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Caption: Workflow for the safe disposal of 1,4-butanedithiol-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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